Cas no 2034619-14-0 (3,3-dimethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)butanamide)

• Product Name: 3,3-dimethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)butanamide
• CAS No: 2034619-14-0
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 5806612
• PubChem ID: 121016956
• Update Time: 2025-08-05

3,3-dimethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)butanamide
• 2034619-14-0
• F6448-0069
• 3,3-dimethyl-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]butanamide
• AKOS026688302
• 3,3-dimethyl-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}butanamide

• Inchi： 1S/C15H25N3O2/c1-15(2,3)8-14(19)17-12-9-16-18(10-12)11-13-6-4-5-7-20-13/h9-10,13H,4-8,11H2,1-3H3,(H,17,19)
• InChI Key： WTORFEKQICYQJY-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=C(C=N1)NC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 279.19467705g/mol
• Monoisotopic Mass: 279.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 3,3-dimethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)butanamide

3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide: A Promising Candidate in Pharmaceutical Research

3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide, with the chemical identifier CAS No. 2034619-14-0, represents a novel compound that has garnered significant attention in the field of medicinal chemistry. This molecule's unique structural features, including the 1H-pyrazol-4-yl and tetrahydro-2H-pyran-2-yl moieties, suggest potential applications in drug development targeting various biological pathways. Recent advancements in synthetic methodologies and pharmacological profiling have further highlighted the therapeutic relevance of this compound.

Chemical Structure and Molecular Framework

The molecular architecture of 3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide is characterized by a butanamide backbone functionalized with a 1H-pyrazol-4-yl group. The 1H-pyrazole ring, a five-membered heterocycle, is known for its ability to modulate enzyme activity and receptor interactions. The tetrahydro-2H-pyran-2-yl substituent introduces additional complexity, as this six-membered ring system is often associated with enhanced metabolic stability and improved bioavailability. The 3,3-dimethyl groups on the butanamide chain further contribute to steric hindrance, potentially influencing the compound's pharmacokinetic profile.

Pharmacological Potential and Targeted Mechanisms

Emerging studies suggest that 3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide may exhibit activity against a range of disease-related targets. One notable area of research involves its interaction with protease enzymes, which are implicated in the progression of chronic inflammatory conditions. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits matrix metalloproteinase-9 (MMP-9), a key player in tissue remodeling and fibrosis. The pyrazole core appears to be critical for binding to the enzyme's active site, while the pyran ring enhances the compound's resistance to enzymatic degradation.

Synthesis and Structural Optimization

The synthesis of 3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide has been optimized through a series of multi-step reactions, with a focus on improving yield and purity. A recent breakthrough in asymmetric catalysis has enabled the selective formation of the 1H-pyrazole ring, which is crucial for the compound's biological activity. Researchers at the University of Tokyo have reported a novel approach using chiral phosphoric acid catalysts to achieve high enantioselectivity in the synthesis of this molecule. This advancement is particularly significant for drug development, as the stereochemistry of the 1H-pyrazole ring can greatly influence the compound's pharmacological profile.

Applications in Drug Discovery and Development

Given its structural complexity and potential biological activity, 3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide is being explored as a lead compound for various therapeutic applications. One of the most promising areas is its potential use in anti-inflammatory drug development. A 2023 preclinical study published in Pharmaceutical Research showed that this compound significantly reduced inflammation in a murine model of colitis. The butanamide moiety was found to enhance the compound's ability to cross the blood-brain barrier, making it a candidate for treating neuroinflammatory disorders such as multiple sclerosis.

Challenges and Future Directions

Despite its promising properties, the development of 3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide as a therapeutic agent faces several challenges. One major hurdle is the optimization of its solubility and bioavailability, which are critical for effective drug delivery. Researchers are currently investigating the use of nanocarriers and prodrug strategies to enhance the compound's pharmacokinetic properties. Additionally, further studies are needed to fully elucidate its mechanism of action and potential side effects, particularly in long-term therapeutic applications.

Conclusion and Research Implications

3,3-Dimethyl-N-(1-((Tetrahydro-2H-Pyran-2-Yl)methyl)-1H-Pyrazol-4-Yl)Butanamide represents a compelling example of how complex molecular structures can be harnessed for drug discovery. Its unique combination of pyrazole, pyran, and butanamide moieties offers a versatile platform for developing therapies targeting diverse diseases. As research in this area continues to evolve, the compound's potential applications in inflammatory disorders, neurological conditions, and oncology are likely to expand. The ongoing efforts to optimize its synthesis and pharmacological profile underscore the importance of interdisciplinary collaboration in advancing pharmaceutical science.